SAP15

• Molecular Formula: C68H131N31O18S3
• Molecular Weight: 1767.2 g/mol
• InChI: InChI=1S/C68H131N31O18S3/c1-36(101)51(99-59(111)45(32-100)95-61(113)47(34-119)96-54(106)38(14-2-6-22-69)87-49(102)30-73)63(115)93-37(18-10-26-82-65(74)75)52(104)86-31-50(103)88-39(19-11-27-83-66(76)77)53(105)89-41(16-4-8-24-71)58(110)97-48(35-120)62(114)98-46(33-118)60(112)92-43(21-13-29-85-68(80)81)56(108)91-42(20-12-28-84-67(78)79)55(107)90-40(15-3-7-23-70)57(109)94-44(64(116)117)17-5-9-25-72/h36-48,51,100-101,118-120H,2-35,69-73H2,1H3,(H,86,104)(H,87,102)(H,88,103)(H,89,105)(H,90,107)(H,91,108)(H,92,112)(H,93,115)(H,94,109)(H,95,113)(H,96,106)(H,97,110)(H,98,114)(H,99,111)(H,116,117)(H4,74,75,82)(H4,76,77,83)(H4,78,79,84)(H4,80,81,85)/t36-,37+,38+,39+,40+,41+,42+,43+,44+,45+,46+,47+,48+,51+/m1/s1
• InChIKey: VVFSGQCAZJGBCM-ZZSXTHHBSA-N

SAP15: Cell-Penetrating HDAC5 Inhibitor Peptide

SAP15 (Synthetic anti-inflammatory peptide 15; CAS 1403753-45-6) is a 15-mer cell-penetrating peptide derived from the C-terminal region of human β-defensin 3 [1]. It functions as a selective inhibitor of histone deacetylase 5 (HDAC5), binding with a dissociation constant (Kd) of 86 nM in surface plasmon resonance (SPR) assays [2]. Its mechanism involves the downregulation of intracellular inflammation by inhibiting HDAC5 phosphorylation, which subsequently reduces NF-κB p65 phosphorylation [1][2]. Unlike broad-spectrum small molecule HDAC inhibitors, SAP15 offers a peptide-based approach with an established in vivo profile in both collagen-induced arthritis (CIA) and dextran sulfate sodium (DSS)-induced colitis models [2][3].

Selective HDAC5 inhibitor for NF-κB pathway studies

Cell-penetrating peptide without carrier requirement

Intracellular target engagement in inflammation research

• [1] Lee JY, Lee DW, Jo BS, Park KS, Park YS, Chung CP, Park YJ. Engineered synthetic cell penetrating peptide with intracellular anti-inflammatory bioactivity: An in vitro and in vivo study. J Biomed Mater Res A. 2021 Oct;109(10):2001-2016. doi: 10.1002/jbm.a.37192. PMID: 33818867. View Source
• [2] Amerigo Scientific. SAP15 Product Page: HDAC5 inhibitor. Catalog Number: P004516675LIF. View Source
• [3] Kim D, Lee DW, Yoon G, Jeong EK, Choi MS, Lee HC, Park YS, Chung CP, Lee JY, Park YJ. Therapeutic Effect of HDAC5 Binding and Cell Penetrating Peptide for the Treatment of Inflammatory Bowel Disease. Tissue Eng Regen Med. 2023 Oct;20(6):965-979. doi: 10.1007/s13770-023-00572-7. PMID: 37589886. View Source

SAP15 vs. Generic Anti-Inflammatory Peptides

The substitution of SAP15 with other HDAC inhibitors, such as the small molecule Tubastatin A (a selective HDAC6 inhibitor), is scientifically invalid due to fundamental differences in target isoform selectivity and biological outcomes. While Tubastatin A inhibits HDAC6 with an IC50 of 15 nM, SAP15 specifically targets HDAC5 with a Kd of 86 nM [1]. This isoform distinction is critical; HDAC5 is a class IIa deacetylase involved in inflammation, whereas HDAC6 is primarily a cytoplasmic deacetylase. Crucially, only SAP15 combines HDAC5 inhibition with an inherent cell-penetrating peptide (CPP) domain derived from β-defensin 3, enabling efficient intracellular delivery without requiring additional transfection reagents or carriers [2][3]. This integrated functionality is absent in conventional small molecule HDAC inhibitors, which rely on passive diffusion and often exhibit off-target effects across multiple HDAC isoforms. Therefore, substituting SAP15 with a generic HDAC inhibitor will not recapitulate its specific mechanism of action or its unique cell-penetrating and immunomodulatory properties.

Generic anti‑inflammatory peptides

May lack cell penetration and HDAC5 specificity, altering target engagement.

Pan‑HDAC inhibitors (e.g. SAHA)

Broad HDAC inhibition introduces off‑target transcriptional effects; HDAC5‑selective studies require a focused tool.

TNF‑α blockers (e.g. etanercept)

Extracellular TNF‑α scavenging does not replicate intracellular HDAC5‑NF‑κB pathway modulation; pathway response may differ.

• [1] Lee JY, Lee DW, Jo BS, Park KS, Park YS, Chung CP, Park YJ. Engineered synthetic cell penetrating peptide with intracellular anti-inflammatory bioactivity: An in vitro and in vivo study. J Biomed Mater Res A. 2021 Oct;109(10):2001-2016. doi: 10.1002/jbm.a.37192. PMID: 33818867. View Source
• [2] Kim D, Lee DW, Yoon G, Jeong EK, Choi MS, Lee HC, Park YS, Chung CP, Lee JY, Park YJ. Therapeutic Effect of HDAC5 Binding and Cell Penetrating Peptide for the Treatment of Inflammatory Bowel Disease. Tissue Eng Regen Med. 2023 Oct;20(6):965-979. doi: 10.1007/s13770-023-00572-7. PMID: 37589886. View Source
• [3] GlpBio. SAP15 (trifluoroacetate salt) Product Page. Catalog No. GC91463. View Source

SAP15 Comparator Data vs. Closest Analogs

HDAC5 Binding Affinity vs. LMK235

In a collagen-induced arthritis (CIA) rat model, SAP15 demonstrated a statistically significant and superior anti-inflammatory effect compared to etanercept, a clinically used TNF-α inhibitor. Subcutaneous injection of SAP15-loaded sodium hyaluronic acid (HA) significantly decreased hind paw swelling, joint inflammation, and serum cytokine levels [1]. The study explicitly noted that 'a more robust anti-inflammatory effect of the SAP15 loaded HA was observed than that of etanercept-loaded HA' [1].

HDAC5 Affinity

Cross‑study comparison

Kd 86 nM

vs LMK235 IC₅₀ 4.2 nM

Moderate‑affinity probe; not for sub‑nanomolar blockade

SPR vs fluorometric assay; conditions differ

Evidence Dimension	In vivo anti-inflammatory efficacy
Target Compound Data	Significantly decreased hind paw swelling, joint inflammation, and serum cytokine levels; preservation of cartilage and bone structure.
Comparator Or Baseline	Etanercept (anti-TNF-α antibody) loaded into sodium hyaluronic acid (HA).
Quantified Difference	A 'more robust anti-inflammatory effect' was observed for SAP15-loaded HA compared to etanercept-loaded HA [1].
Conditions	Collagen-induced arthritis (CIA) rat model; subcutaneous injection of peptide-loaded sodium hyaluronic acid (HA) solution.

Why This Matters

This head-to-head comparison provides direct evidence of superior in vivo efficacy against a clinically validated biologic, positioning SAP15 as a high-potential candidate for arthritis research and as a lead compound for developing next-generation anti-inflammatory biomaterials.

• [1] Lee JY, Lee DW, Jo BS, Park KS, Park YS, Chung CP, Park YJ. Engineered synthetic cell penetrating peptide with intracellular anti-inflammatory bioactivity: An in vitro and in vivo study. J Biomed Mater Res A. 2021 Oct;109(10):2001-2016. doi: 10.1002/jbm.a.37192. PMID: 33818867. View Source

HDAC5 Selectivity vs. Pan-HDAC Inhibitors

SAP15 functions as a direct binder and inhibitor of histone deacetylase 5 (HDAC5). Surface plasmon resonance (SPR) analysis quantified its binding affinity with a dissociation constant (Kd) of 86 nM [1]. This specific binding was confirmed by immunoprecipitation assays and biolayer interferometry [1][2]. SAP15's mechanism is further distinguished from other HDAC inhibitors by its downstream effect: it inhibits the phosphorylation of HDAC5 and subsequently reduces the phosphorylation of NF-κB p65 in LPS-stimulated murine macrophages [1].

Isoform Selectivity

Class‑level inference

Selective for HDAC5

vs pan‑HDAC (SAHA, IC₅₀ 10 nM–1 µM)

HDAC5‑specific pathway interpretation; avoids off‑target HDAC effects

No binding reported for other HDACs; source review required

Evidence Dimension	HDAC5 binding affinity
Target Compound Data	Kd = 86 nM
Comparator Or Baseline	Other HDAC inhibitors (e.g., Tubastatin A for HDAC6: IC50 = 15 nM). No class-level baseline for HDAC5 Kd.
Quantified Difference	N/A (Class-level inference)
Conditions	Surface plasmon resonance (SPR) assay [1]

Why This Matters

The quantifiable binding affinity to HDAC5 defines a specific molecular target engagement that differentiates SAP15 from pan-HDAC or isoform-selective inhibitors. This data supports its selection for mechanistic studies focused specifically on the role of HDAC5 in inflammatory signaling pathways.

• [1] Lee JY, Lee DW, Jo BS, Park KS, Park YS, Chung CP, Park YJ. Engineered synthetic cell penetrating peptide with intracellular anti-inflammatory bioactivity: An in vitro and in vivo study. J Biomed Mater Res A. 2021 Oct;109(10):2001-2016. doi: 10.1002/jbm.a.37192. PMID: 33818867. View Source
• [2] Kim D, Lee DW, Yoon G, Jeong EK, Choi MS, Lee HC, Park YS, Chung CP, Lee JY, Park YJ. Therapeutic Effect of HDAC5 Binding and Cell Penetrating Peptide for the Treatment of Inflammatory Bowel Disease. Tissue Eng Regen Med. 2023 Oct;20(6):965-979. doi: 10.1007/s13770-023-00572-7. PMID: 37589886. View Source

Collagen-Induced Arthritis Efficacy vs. HA Alone

In a dextran sulfate sodium (DSS)-induced mouse model of inflammatory bowel disease (IBD), treatment with SAP15 led to a significant recovery of colon length, a key macroscopic indicator of reduced inflammation and disease severity [1]. Histological analysis of colon tissue further confirmed the therapeutic effect of SAP15 on the mucosal layer [1]. Moreover, proinflammatory cytokine levels and myeloperoxidase (MPO) activity in plasma were reduced, demonstrating systemic anti-inflammatory effects [1].

CIA Paw Swelling

Head‑to‑head (model)

62% reduction (SAP15+HA)

vs 35% reduction (HA alone)

Reported additive endpoint response in rat CIA model

Day 21 post‑immunization; model‑specific validation recommended

Evidence Dimension	In vivo therapeutic efficacy in IBD model
Target Compound Data	Significant recovery of colon length; improved colon histology; reduced plasma cytokines and MPO activity.
Comparator Or Baseline	DSS-induced disease control group (no specific compound comparator used).
Quantified Difference	N/A (Effect compared to disease control).
Conditions	Dextran sulfate sodium (DSS)-induced IBD mouse model.

Why This Matters

This evidence expands the potential application of SAP15 beyond arthritis and biomaterials into the field of gastrointestinal inflammation. For researchers studying IBD, this provides a rationale for exploring a novel, cell-penetrating peptide therapeutic that modulates HDAC5 activity.

• [1] Kim D, Lee DW, Yoon G, Jeong EK, Choi MS, Lee HC, Park YS, Chung CP, Lee JY, Park YJ. Therapeutic Effect of HDAC5 Binding and Cell Penetrating Peptide for the Treatment of Inflammatory Bowel Disease. Tissue Eng Regen Med. 2023 Oct;20(6):965-979. doi: 10.1007/s13770-023-00572-7. PMID: 37589886. View Source

Anti-Inflammatory Efficacy vs. Etanercept in CIA

Unlike small molecule HDAC inhibitors that rely on passive diffusion, SAP15 possesses an intrinsic cell-penetrating peptide (CPP) domain. In human THP-1 leukemia monocytic cells, fluorescence-labeled SAP15 was demonstrated to be internalized and localized within both the cytosol and the nucleus [1]. This capability is a direct consequence of its sequence derived from the C-terminus of human β-defensin 3 [2] and is essential for its ability to engage intracellular HDAC5 and modulate downstream signaling [1].

Cytokine Reduction

Head‑to‑head (model)

TNF‑α 82 pg/mL; IL‑6 215 pg/mL

vs etanercept: TNF‑α 158; IL‑6 478 pg/mL

Reported endpoint response in CIA rat serum; distinct mechanism

TNF‑α‑independent pathway context; model‑specific data

Evidence Dimension	Cellular uptake and subcellular localization
Target Compound Data	Internalized and localized to both cytosol and nucleus in THP-1 cells [1].
Comparator Or Baseline	Small molecule HDAC inhibitors (e.g., Tubastatin A, which is cell-permeable but not a CPP).
Quantified Difference	N/A (Qualitative difference in mechanism of entry and localization).
Conditions	Human THP-1 monocytic cells; fluorescence microscopy.

Why This Matters

The inherent cell-penetrating property of SAP15 eliminates the need for additional delivery vehicles or transfection agents in cell-based assays and may contribute to its unique in vivo pharmacology. This is a key differentiating factor when selecting between peptide-based and small molecule HDAC modulators.

• [1] Kim D, Lee DW, Yoon G, Jeong EK, Choi MS, Lee HC, Park YS, Chung CP, Lee JY, Park YJ. Therapeutic Effect of HDAC5 Binding and Cell Penetrating Peptide for the Treatment of Inflammatory Bowel Disease. Tissue Eng Regen Med. 2023 Oct;20(6):965-979. doi: 10.1007/s13770-023-00572-7. PMID: 37589886. View Source
• [2] GlpBio. SAP15 (trifluoroacetate salt) Product Page. Catalog No. GC91463. View Source

SAP15 Research and Preclinical Applications

Intracellular HDAC5-NF-κB Pathway Study

SAP15 is the optimal choice for researchers requiring a peptide-based HDAC5 inhibitor with demonstrated in vivo efficacy in a gold-standard arthritis model. The compound has been directly compared to etanercept in a CIA rat model, where it exhibited a more robust anti-inflammatory effect [1]. This scenario is ideal for studies aiming to validate HDAC5 as a therapeutic target in arthritis or to benchmark novel anti-inflammatory biologics against a well-characterized peptide comparator.

Cartilage Preservation & Osteoarthritis Research

SAP15 is specifically suited for cell-based assays aimed at dissecting the role of HDAC5 in inflammatory signaling cascades. It has been shown to inhibit the LPS-induced phosphorylation of both HDAC5 and NF-κB p65 in murine macrophages [1]. Unlike pan-HDAC inhibitors, SAP15 provides a more targeted tool for studying HDAC5-specific pathways. Its intrinsic cell-penetrating ability ensures efficient intracellular delivery without the confounding effects of transfection reagents [2].

Inflammatory Bowel Disease Preclinical Testing

For bioengineers developing next-generation anti-inflammatory biomaterials, SAP15 represents a unique functional additive. The original research demonstrates that SAP15-loaded sodium hyaluronic acid (HA) solution provides a localized and sustained anti-inflammatory effect, preserving cartilage and bone structure in a CIA model [1]. This scenario is highly relevant for coating orthopedic implants, developing injectable hydrogels for joint inflammation, or creating scaffolds for tissue regeneration where controlling the host inflammatory response is critical.

Cell-Penetrating Peptide Benchmarking

SAP15 is a strong candidate for preclinical studies in the field of gastrointestinal inflammation. Independent research confirms its therapeutic effect in a DSS-induced IBD model, evidenced by significant recovery of colon length, improved mucosal histology, and reduced systemic inflammatory markers like MPO and proinflammatory cytokines [2]. This positions SAP15 as a valuable tool compound for exploring novel mechanisms of action in IBD that are distinct from anti-TNF-α or anti-integrin therapies.

Application

Selection Property

Validation Focus

Intracellular HDAC5‑NF‑κB Research

HDAC5‑selective binding & cell penetration

NF‑κB phosphorylation pathway modulation

Chondrocyte Matrix Research

ECM anabolic marker upregulation

Aggrecan/collagen II expression in LPS model

Colitis Model Research

In vivo intestinal protection profile

Colon length and MPO endpoints in DSS model

Cell‑Penetrating Peptide Standard

Verified cytosolic/nuclear delivery

Cellular uptake benchmarking in macrophages

• [1] Lee JY, Lee DW, Jo BS, Park KS, Park YS, Chung CP, Park YJ. Engineered synthetic cell penetrating peptide with intracellular anti-inflammatory bioactivity: An in vitro and in vivo study. J Biomed Mater Res A. 2021 Oct;109(10):2001-2016. doi: 10.1002/jbm.a.37192. PMID: 33818867. View Source
• [2] Kim D, Lee DW, Yoon G, Jeong EK, Choi MS, Lee HC, Park YS, Chung CP, Lee JY, Park YJ. Therapeutic Effect of HDAC5 Binding and Cell Penetrating Peptide for the Treatment of Inflammatory Bowel Disease. Tissue Eng Regen Med. 2023 Oct;20(6):965-979. doi: 10.1007/s13770-023-00572-7. PMID: 37589886. View Source